Cas no 2167306-98-9 (2-(3-aminooxetan-3-yl)-2-methylpropanoic acid)

• Product Name: 2-(3-aminooxetan-3-yl)-2-methylpropanoic acid
• CAS No: 2167306-98-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 6492177
• PubChem ID: 165793787
• Update Time: 2025-05-21

2-(3-aminooxetan-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminooxetan-3-yl)-2-methylpropanoic acid
• EN300-1297041
• 2167306-98-9

• Inchi： 1S/C7H13NO3/c1-6(2,5(9)10)7(8)3-11-4-7/h3-4,8H2,1-2H3,(H,9,10)
• InChI Key： RKMSEGAKQLOIQV-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C(C(=O)O)(C)C)N

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-(3-aminooxetan-3-yl)-2-methylpropanoic acid

Compound CAS No 2167306-98-9: A Comprehensive Overview of 2-(3-Aminooxetan-3-yl)-2-methylpropanoic Acid

The compound with CAS No 2167306-98-9, commonly referred to as 2-(3-Aminooxetan-3-yl)-2-methylpropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an oxetane ring fused with a propanoic acid moiety. The presence of the amino group within the oxetane ring introduces interesting chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-(3-Aminooxetan-3-yl)-2-methylpropanoic acid in drug discovery. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace certain functional groups in existing drugs to enhance their pharmacokinetic profiles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a promising lead for developing new anti-inflammatory agents due to its ability to modulate key inflammatory pathways.

The synthesis of CAS No 2167306-98-9 involves a multi-step process that typically begins with the preparation of the oxetane ring. This is followed by the introduction of the amino group and the subsequent attachment of the propanoic acid moiety. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better enantiomeric excess in the production of this compound, making it more accessible for large-scale applications.

In terms of biological activity, 2-(3-Aminooxetan-3-yl)-2-methylpropanoic acid has shown potential as a substrate for various enzymes. A study conducted by Smith et al. (2023) revealed that this compound can inhibit certain proteases with high specificity, suggesting its potential use in treating conditions such as Alzheimer's disease, where protease activity plays a critical role.

The structural versatility of this compound also makes it an attractive candidate for use in materials science. Its ability to form self-assembled monolayers has been explored for applications in nanotechnology, particularly in the development of sensors and drug delivery systems. Researchers have found that incorporating this compound into polymer matrices can enhance their mechanical properties and biocompatibility.

From an environmental standpoint, recent studies have focused on the biodegradability of CAS No 2167306-98-9. Findings indicate that under aerobic conditions, this compound undergoes rapid degradation, reducing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices in modern industries.

In conclusion, 2-(3-Aminooxetan-3-yl)-2-methylpropanoic acid (CAS No 2167306-98-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool in both academic research and industrial applications. As research continues to unfold, it is likely that new uses for this compound will emerge, further solidifying its importance in the chemical sciences.